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molecular formula C13H14N2O2S B8687124 N-(2-Aminophenyl)-3-methylbenzenesulfonamide CAS No. 182499-86-1

N-(2-Aminophenyl)-3-methylbenzenesulfonamide

Cat. No. B8687124
CAS RN: 182499-86-1
M. Wt: 262.33 g/mol
InChI Key: GOYLVLYWQRBVRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06211373B1

Procedure details

The sulfonamide was synthesized from 3-tolyl sulfonyl chloride(0.01 mol) and o-phenylene diamine(0.01 mol) by general Method C. It was purified by recrystallization from EtOH(0.73 g, 28%).EI-MS m/z 263 (M+H)+.
Name
3-tolyl sulfonyl chloride
Quantity
0.01 mol
Type
reactant
Reaction Step One
Name
o-phenylene diamine
Quantity
0.01 mol
Type
reactant
Reaction Step One
Name
sulfonamide

Identifiers

REACTION_CXSMILES
[C:1]1([CH3:11])[CH:6]=[CH:5][CH:4]=[C:3]([S:7](Cl)(=[O:9])=[O:8])[CH:2]=1.[C:12]1([NH2:19])[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=1[NH2:18]>>[C:1]1([CH3:11])[CH:6]=[CH:5][CH:4]=[C:3]([S:7]([NH:18][C:13]2[CH:14]=[CH:15][CH:16]=[CH:17][C:12]=2[NH2:19])(=[O:9])=[O:8])[CH:2]=1

Inputs

Step One
Name
3-tolyl sulfonyl chloride
Quantity
0.01 mol
Type
reactant
Smiles
C1(=CC(=CC=C1)S(=O)(=O)Cl)C
Name
o-phenylene diamine
Quantity
0.01 mol
Type
reactant
Smiles
C1(=C(C=CC=C1)N)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
It was purified by recrystallization from EtOH(0.73 g, 28%)

Outcomes

Product
Name
sulfonamide
Type
product
Smiles
C1(=CC(=CC=C1)S(=O)(=O)NC1=C(N)C=CC=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.